tert-Butyl 2-fluoro-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate

• IUPAC Name: tert-butyl 2-fluoro-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate
• InChI: InChI=1S/C12H18FNO3/c1-12(2,3)17-11(16)14-7-4-5-8(14)10(13)9(15)6-7/h7-8,10H,4-6H2,1-3H3
• InChI Key: YYCAGVRICFXYHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC1C(C(=O)C2)F
• Molecular Formula: C12H18FNO3
• Molecular Weight: 243.27 g/mol
• CAS RN: 1404196-37-7

Description

“tert-Butyl 2-fluoro-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate” is a chemical compound with the molecular formula C12H18FNO3. It is related to the family of tropane alkaloids, which are known for their wide array of interesting biological activities.

Synthesis Analysis

The synthesis of this compound and similar structures has attracted attention from many research groups worldwide. Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of “tert-Butyl 2-fluoro-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate” is characterized by an 8-azabicyclo[3.2.1]octane scaffold. This structure is the central core of the family of tropane alkaloids.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound typically involve enantioselective construction processes. These processes can either be direct transformations that generate the 8-azabicyclo[3.2.1]octane architecture or desymmetrization processes starting from achiral tropinone derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “tert-Butyl 2-fluoro-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate” include a molecular weight of 243.28. The compound should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Approach : tert-Butyl 2-fluoro-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate and similar compounds are synthesized through intramolecular lactonization reactions. These compounds are characterized using techniques like NMR spectroscopy and high-resolution mass spectrometry (Moriguchi et al., 2014), (Moriguchi et al., 2014).

• Molecular Structure Analysis : The detailed molecular structure of these compounds is often determined through single-crystal X-ray diffraction analysis. This process helps in understanding the crystal structure and molecular geometry (Moriguchi et al., 2014), (Moriguchi et al., 2014).

Chemical Properties and Reactions

• Chemical Reactions and Derivatives : Various reactions involving tert-Butyl 2-fluoro-3-oxo-8-azabicyclo[3.2.1]octane-8-carboxylate lead to the formation of different derivatives and structures, expanding its applications in synthetic chemistry and drug discovery (Baylis & Thomas, 2007), (Campbell et al., 2009).

• Role in Synthesis of Complex Molecules : This compound plays a crucial role in the synthesis of complex molecules, including potential metabolites, and serves as a key intermediate in the production of various biologically active substances (Andersen et al., 1997), (Casabona et al., 2007).

Future Directions

The future directions in the research and development of this compound could involve further exploration of its biological activities, given its relation to the family of tropane alkaloids. Additionally, the development of more efficient and stereoselective synthesis methods could also be a focus.